Cas no 57774-82-0 (Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-)

Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel- structure
57774-82-0 structure
Product name:Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-
CAS No:57774-82-0
MF:C8H10O
MW:122.164402484894
CID:344232
PubChem ID:15727482

Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-
    • DTXSID101275900
    • 57774-82-0
    • rel-(1R,6R)-Bicyclo[4.2.0]oct-3-en-7-one
    • Inchi: InChI=1S/C8H10O/c9-8-5-6-3-1-2-4-7(6)8/h1-2,6-7H,3-5H2/t6-,7-/m1/s1
    • InChI Key: AYXQRXAAJYZWJJ-RNFRBKRXSA-N
    • SMILES: O=C1C[C@H]2CC=CC[C@@H]12

Computed Properties

  • Exact Mass: 122.073164938g/mol
  • Monoisotopic Mass: 122.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 1.1

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